Cas no 15825-92-0 (Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 2-bromo-)

• Product Name: Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 2-bromo-
• CAS No: 15825-92-0
• MF: C₁₁H₉Br
• MW: 221.093162298203
• CID: 1336073
• PubChem ID: 12343160
• Update Time: 2025-04-20

Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 2-bromo-
• 7-bromobicyclo[4.4.1]undeca-1,3,5,7,9-pentaene
• DTXSID30492393
• WPTHZLXIKXGKSB-UHFFFAOYSA-
• InChI=1/C11H9Br/c12-11-7-3-5-9-4-1-2-6-10(11)8-9/h1-7H,8H2
• 15825-92-0
• 2-bromo-1,6-methano[10]annulene

• Inchi： 1S/C11H9Br/c12-11-7-3-5-9-4-1-2-6-10(11)8-9/h1-7H,8H2
• InChI Key： WPTHZLXIKXGKSB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC=CC=C1C2

Computed Properties

• Exact Mass: 219.98877
• Monoisotopic Mass: 219.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl bromides